2,4,5-TRIHYDROXYBUTYROPHENONE

• CAS No.: 1421-63-2
• Product Name: 2,4,5-TRIHYDROXYBUTYROPHENONE
• Molecular Formula: C10H12O4
• Molecular Weight: 196.2 g/mol
• IUPAC Name: 1-(2,4,5-trihydroxyphenyl)butan-1-one
• Standard InChI: InChI=1S/C10H12O4/c1-2-3-7(11)6-4-9(13)10(14)5-8(6)12/h4-5,12-14H,2-3H2,1H3
• Standard InChIKey: SRUQARLMFOLRDN-UHFFFAOYSA-N
• SMILES: CCCC(=O)C1=CC(=C(C=C1O)O)O
• Canonical SMILES: CCCC(=O)C1=CC(=C(C=C1O)O)O
• Colorform: YELLOW-TAN CRYSTALS
• Melting Point: 154.5 °C; 149-153 °C; 151-153°C
• Physical Description: Solid
• Description: 1-(2, 4, 5-Trihydroxyphenyl)-1-butanone, also known as 2', 4', 5'-trihydroxybutyrophenone or 5, 6, 7, 8-erythro-tetrahydrobiopterin, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 1-(2, 4, 5-Trihydroxyphenyl)-1-butanone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-(2, 4, 5-trihydroxyphenyl)-1-butanone is primarily located in the cytoplasm.
• Solubility: VERY SLIGHTLY SOL IN WATER; SOL IN ALC & PROPYLENE GLYCOL
• Synonyms: 1-butanone, 1-(2,4,5-trihydroxyphenyl); 2',4',5'-trihydroxybutyrophenone; 2,4,5-trihydroxybutyrophenone; 5,6,7,8-erythro-tetrahydrobiopterin; 5,6,7,8-tetrahydro-L-erythrobiopterin; 5,6,7,8-tetrahydrobiopterin; 5,6,7,8-tetrahydrobiopterin, (S-(R*,S*))-isomer; 5,6,7,8-tetrahydrodictyopterin; 6R-BH4; 6R-L-erythro-5,6,7,8-tetrahydrobiopterin; D-threo-tetrahydrobiopterin; kuvan; phenylalanine hydroxylase cofactor; sapropterin; sapropterin dihydrochloride; tetrahydro-6-biopterin; tetrahydrobiopterin; THBP; trihydroxybutyrophenone
• PubChem Compound: 15008
• Last Modified: Nov 11 2021